Cas no 1361782-22-0 (Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
• CAS No: 1361782-22-0
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931942
• Update Time: 2025-10-21

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-16-9-7(8(11)12)6(10(15)17-2)3-5(4-13)14-9/h3,8H,4,13H2,1-2H3
• InChI Key： ZVFXXQXQSDJMQM-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C=C1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1361782-22-0): An Overview

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1361782-22-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MAMDFMP, is characterized by its unique structural features, including a difluoromethyl group, a methoxy substituent, and an aminomethyl functionality. These characteristics contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of MAMDFMP (C₁₁H₁₃F₂N₂O₃) is particularly noteworthy for its ability to modulate various biological targets. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy substituent improves solubility and bioavailability. The aminomethyl functionality provides a reactive site for further chemical modifications, making MAMDFMP an attractive scaffold for drug design.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of MAMDFMP. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that MAMDFMP effectively inhibits the activity of certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, MAMDFMP has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and reduce inflammation in the brain, which may be beneficial for conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest among researchers and pharmaceutical companies to further investigate the therapeutic potential of MAMDFMP.

The synthesis of MAMDFMP involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. One common synthetic route involves the reaction of 6-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid with methylamine to form the desired product. This synthetic pathway is highly efficient and can be scaled up for large-scale production, making it suitable for industrial applications.

In addition to its therapeutic potential, MAMDFMP has also been studied for its use as a probe molecule in biochemical assays. Its unique structural features allow it to selectively bind to specific protein targets, making it valuable for high-throughput screening and drug discovery efforts. Researchers have utilized MAMDFMP to identify novel protein-protein interactions and to elucidate the mechanisms of action of various biological processes.

The safety profile of MAMDFMP

The safety profile of MAMDFMP has been extensively evaluated through in vitro and in vivo studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity and minimal side effects at therapeutic concentrations. These findings support its potential for clinical development and use in human patients.

In conclusion, Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1361782-22-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, highlighting its significance in the field of drug discovery.